Cas no 1805562-97-3 (Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate
• CAS No: 1805562-97-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4882139
• Update Time: 2025-08-05

Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)6-4(7(10)11)5(9)3(12)2-13-6/h2,7H,1H3
• InChI Key： WQYVXWYGFZEAMU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OC)C(C(F)F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate (CAS No. 1805562-97-3)

Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate (CAS No. 1805562-97-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, fluoro, and iodo substituents, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by the methyl carboxylate group at the 2-position, enhances its reactivity and versatility in cross-coupling reactions, a topic frequently searched by chemists in AI-driven drug discovery platforms.

In recent years, the demand for fluorinated pyridines like Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate has surged due to their role in developing next-generation therapeutics. Researchers often inquire about its synthetic routes, purification methods, and stability under various conditions—key concerns in high-throughput screening workflows. The compound’s iodo moiety also positions it as a critical building block for Suzuki-Miyaura and Buchwald-Hartwig couplings, reactions central to green chemistry initiatives.

From an industrial perspective, CAS No. 1805562-97-3 aligns with trends in sustainable chemical manufacturing. Its potential in crop protection agents has garnered attention, particularly as agrochemical companies explore eco-friendly alternatives to traditional pesticides. Users frequently search for structure-activity relationships (SAR) involving this compound, underscoring its relevance in rational drug design and molecular optimization.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate. These methods address common queries about purity thresholds and isomeric impurities, critical for regulatory compliance in GMP synthesis. Additionally, the compound’s storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in laboratory forums, reflecting its sensitivity to hydrolysis and photodegradation.

Innovations in catalysis and flow chemistry have further elevated the utility of this halogenated pyridine. For instance, its integration into automated synthesis platforms exemplifies how AI-assisted retrosynthesis tools leverage such compounds to accelerate hit-to-lead processes. Searches for scalable synthesis protocols and cost-effective reagents often highlight CAS No. 1805562-97-3 as a case study.

In summary, Methyl 3-(difluoromethyl)-4-fluoro-5-iodopyridine-2-carboxylate represents a convergence of cutting-edge chemistry and industrial applicability. Its role in precision medicine and agrochemical innovation continues to inspire research, making it a focal point for academic and commercial laboratories alike.